2,2,4-Trimethyl-4-phenyl-1-(tetrahydro-2-furanylcarbonyl)-1,2,3,4-tetrahydroquinoline
2,2,4-Trimethyl-4-phenyl-1-(tetrahydro-2-furanylcarbonyl)-1,2,3,4-tetrahydroquinoline
Brand Name:
Vulcanchem
CAS No.:
300700-47-4
VCID:
VC0438214
InChI:
InChI=1S/C23H27NO2/c1-22(2)16-23(3,17-10-5-4-6-11-17)18-12-7-8-13-19(18)24(22)21(25)20-14-9-15-26-20/h4-8,10-13,20H,9,14-16H2,1-3H3
SMILES:
CC1(CC(C2=CC=CC=C2N1C(=O)C3CCCO3)(C)C4=CC=CC=C4)C
Molecular Formula:
C23H27NO2
Molecular Weight:
349.5g/mol
2,2,4-Trimethyl-4-phenyl-1-(tetrahydro-2-furanylcarbonyl)-1,2,3,4-tetrahydroquinoline
CAS No.: 300700-47-4
Main Products
VCID: VC0438214
Molecular Formula: C23H27NO2
Molecular Weight: 349.5g/mol
| CAS No. | 300700-47-4 |
|---|---|
| Product Name | 2,2,4-Trimethyl-4-phenyl-1-(tetrahydro-2-furanylcarbonyl)-1,2,3,4-tetrahydroquinoline |
| Molecular Formula | C23H27NO2 |
| Molecular Weight | 349.5g/mol |
| IUPAC Name | oxolan-2-yl-(2,2,4-trimethyl-4-phenyl-3H-quinolin-1-yl)methanone |
| Standard InChI | InChI=1S/C23H27NO2/c1-22(2)16-23(3,17-10-5-4-6-11-17)18-12-7-8-13-19(18)24(22)21(25)20-14-9-15-26-20/h4-8,10-13,20H,9,14-16H2,1-3H3 |
| Standard InChIKey | MWUQJNWOZSVCLP-UHFFFAOYSA-N |
| SMILES | CC1(CC(C2=CC=CC=C2N1C(=O)C3CCCO3)(C)C4=CC=CC=C4)C |
| Canonical SMILES | CC1(CC(C2=CC=CC=C2N1C(=O)C3CCCO3)(C)C4=CC=CC=C4)C |
| PubChem Compound | 2852768 |
| Last Modified | Nov 11 2021 |
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